Cas no 2228173-18-8 (2-Methoxy-6-(prop-2-yn-1-yl)phenol)

• Product Name: 2-Methoxy-6-(prop-2-yn-1-yl)phenol
• CAS No: 2228173-18-8
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 5748797
• PubChem ID: 165624777
• Update Time: 2025-05-24

2-Methoxy-6-(prop-2-yn-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-1796289
• 2-methoxy-6-(prop-2-yn-1-yl)phenol
• 2228173-18-8
• 2-Methoxy-6-(prop-2-yn-1-yl)phenol

• Inchi： 1S/C10H10O2/c1-3-5-8-6-4-7-9(12-2)10(8)11/h1,4,6-7,11H,5H2,2H3
• InChI Key： HWKIBMNFVSZIFL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CC#C)=C1O

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Methoxy-6-(prop-2-yn-1-yl)phenol

Recent Advances in the Study of 2-Methoxy-6-(prop-2-yn-1-yl)phenol (CAS: 2228173-18-8) in Chemical Biology and Pharmaceutical Research

The compound 2-Methoxy-6-(prop-2-yn-1-yl)phenol (CAS: 2228173-18-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This phenolic derivative, characterized by a methoxy group and a propargyl side chain, exhibits promising biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects. Recent studies have explored its role as a key intermediate in the synthesis of more complex bioactive molecules, highlighting its versatility in drug discovery and development.

One of the most notable advancements in the study of 2-Methoxy-6-(prop-2-yn-1-yl)phenol is its application in click chemistry. The propargyl group present in the molecule allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the rapid synthesis of triazole derivatives with enhanced pharmacological properties. Researchers have leveraged this feature to develop novel drug candidates targeting various diseases, such as cancer and infectious diseases. For instance, a recent study demonstrated the compound's utility in creating triazole-based inhibitors of bacterial efflux pumps, which could potentially overcome antibiotic resistance.

In addition to its synthetic applications, 2-Methoxy-6-(prop-2-yn-1-yl)phenol has been investigated for its direct biological effects. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This finding suggests its potential as a lead compound for the development of new anti-inflammatory drugs. Furthermore, its antioxidant properties have been attributed to the phenolic hydroxyl group, which scavenges reactive oxygen species (ROS) and protects cells from oxidative stress.

The pharmacokinetic profile of 2-Methoxy-6-(prop-2-yn-1-yl)phenol has also been a subject of recent research. Preliminary in vitro and in vivo studies indicate that the compound has favorable absorption and distribution characteristics, although further optimization may be required to improve its metabolic stability. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce potential toxicity, with the aim of advancing it into preclinical development.

Looking ahead, the continued exploration of 2-Methoxy-6-(prop-2-yn-1-yl)phenol holds great promise for the pharmaceutical industry. Its dual role as a bioactive molecule and a versatile synthetic intermediate positions it as a valuable tool in drug discovery. Future research directions may include the development of derivatives with improved selectivity and potency, as well as investigations into its mechanisms of action at the molecular level. As the body of evidence grows, this compound is likely to play an increasingly important role in addressing unmet medical needs.